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The benzoxazole ring system, a bicyclic heterocycle consisting of a benzene ring fused to an
oxazole ring, represents a "privileged scaffold" in medicinal chemistry and materials science.[1]
[2] These structures are renowned for their diverse and potent biological activities, including
antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[3][4][5] As such,
benzoxazole derivatives are integral to numerous drug discovery programs and are found in
the core structure of approved pharmaceuticals like the non-steroidal anti-inflammatory drug
flunoxaprofen.[1]

This guide focuses on a fundamental member of this class: 2-ethyl-benzoxazole. While a
simple derivative, it serves as a critical building block and a model compound for understanding
the synthesis, characterization, and potential applications of more complex 2-substituted
benzoxazoles. For researchers, scientists, and drug development professionals, a thorough
grasp of its core properties is essential for leveraging its potential in the synthesis of novel
therapeutic agents and functional materials.

Physicochemical and Structural Properties
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2-Ethyl-benzoxazole is characterized by the stable aromatic benzoxazole core functionalized
with an ethyl group at the 2-position. This substitution pattern dictates its physical properties
and chemical reactivity. The core data for this compound are summarized below.

Property Value Source(s)
IUPAC Name 2-Ethyl-1,3-benzoxazole [6]
Synonyms Benzoxazole, 2-ethyl- [7]
CAS Number 6797-13-3 [6][71[8]
Molecular Formula CoHoaNO [6][8]
Molecular Weight 147.18 g/mol [6][8]
Physical State Liquid (at STP) Inferred from[9]
Boiling Point 96-97 °C at 9 mmHg [8]
LogP (Octanol/Water) 2.18 [7]
SMILES CCC1=NC2=CC=CC=C201 [8]
InChiKey YPIFLXOVPCARGI- 8]
UHFFFAOYAO

Synthesis Methodology: A Validated Protocol

The construction of the 2-substituted benzoxazole ring is most commonly achieved through the
condensation and subsequent cyclization of a 2-aminophenol with a carboxylic acid or its
derivative.[3][10] This approach is reliable, versatile, and provides high yields of the desired
product.

Principle of Synthesis

The reaction proceeds via a two-step, one-pot mechanism. Initially, the 2-aminophenol and the
carboxylic acid (propanoic acid, in this case) form an intermediate amide through a
condensation reaction, typically facilitated by an acid catalyst and heat to remove water. This
intermediate then undergoes an intramolecular cyclodehydration, where the hydroxyl group of
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the original aminophenol attacks the amide carbonyl, eliminating a second molecule of water to

form the stable oxazole ring.

Visualized Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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